Cas no 1261936-02-0 (2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid
• CAS No: 1261936-02-0
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• MDL: MFCD18322288
• CID: 1223247
• PubChem ID: 53228119
• Update Time: 2025-04-20

2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-methylsulfonylphenyl)benzoic Acid
• 2-Fluoro-5-(4-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID80691652
• 1261936-02-0
• 4-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322288

• MDL： MFCD18322288
• Inchi： 1S/C14H11FO4S/c1-20(18,19)11-5-2-9(3-6-11)10-4-7-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： GVKMEBQZBXWMGB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 294.03620816g/mol
• Monoisotopic Mass: 294.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų